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Introduction
Ethylene Glycol Dinitrate (EGDN), also known as nitroglycol, is a nitrate ester with the

chemical formula C₂H₄N₂O₆. It is a colorless to pale yellow, oily liquid that is a powerful

explosive and a potent vasodilator.[1] Historically used to lower the freezing point of dynamite,

its energetic properties and decomposition kinetics make it a subject of significant interest in

materials science and defense research.[1] In the pharmaceutical and toxicological fields,

EGDN is studied for its profound cardiovascular effects, which are attributed to its in vivo

breakdown into inorganic nitrite and ethylene glycol mononitrate, leading to vasodilation.[1]

This technical guide provides a detailed overview of the core thermodynamic properties of

EGDN, outlines the experimental methodologies used for their determination, and presents key

chemical pathways and experimental workflows.

Core Thermodynamic Properties of EGDN
The thermodynamic properties of EGDN are crucial for understanding its stability, energy

release upon decomposition, and overall behavior as an energetic material. The following

tables summarize the key quantitative data available for liquid EGDN under standard

conditions (298.15 K and 1 bar).
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Thermodynami
c Property

Symbol Value Units Reference(s)

Standard

Enthalpy of

Formation

(liquid)

ΔfH°liquid -233 kJ/mol [2][3]

Standard

Enthalpy of

Combustion

(liquid)

ΔcH°liquid -1123.3 kJ/mol [2][3]

Enthalpy of

Vaporization
ΔvapH

68.6 ± 0.4 (at

293-323 K)
kJ/mol

Enthalpy of

Sublimation
ΔsubH

105.1 (at 361 K),

105.4 (at 369 K)
kJ/mol

Note: Experimental data for the standard molar entropy (S°), standard Gibbs free energy of

formation (ΔfG°), and specific heat capacity (Cp) of liquid EGDN are not readily available in the

cited literature. These values are often estimated using computational thermodynamic models.

[4]

Key Chemical Pathways
The synthesis and decomposition of EGDN are fundamental to its properties. The following

diagrams illustrate these critical pathways.

Synthesis of Ethylene Glycol Dinitrate
The primary industrial method for synthesizing EGDN is the nitration of ethylene glycol using a

sulfonitric mixture.
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Caption: Synthesis of EGDN via nitration of ethylene glycol.

Thermal Decomposition of Ethylene Glycol Dinitrate
EGDN has a perfect oxygen balance, allowing for its ideal exothermic decomposition into

simple, stable gaseous products.[5]
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Caption: Ideal thermal decomposition pathway of EGDN.

Experimental Protocols
The determination of thermodynamic properties for energetic materials like EGDN requires

specialized and highly controlled experimental procedures.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
Bomb calorimetry is a standard technique for measuring the heat of combustion of solid and

liquid samples.

Objective: To determine the standard enthalpy of combustion (ΔcH°) of liquid EGDN.

Methodology:

Sample Preparation: A precise mass (typically 0.5-1.0 g) of high-purity liquid EGDN is

weighed into a crucible. For volatile liquids, encapsulation in a gelatin capsule may be

necessary to prevent evaporation.

Bomb Assembly: The crucible containing the sample is placed inside a high-pressure

stainless steel vessel known as a "bomb." An ignition wire (e.g., nickel-chromium) is

connected to two electrodes, with the wire positioned to be in contact with the sample.

Pressurization: The bomb is sealed and purged of atmospheric air, then charged with pure

oxygen to a high pressure (typically 30 atm) to ensure complete and rapid combustion.

Calorimeter Setup: The sealed bomb is submerged in a known volume of water within an

insulated container (the calorimeter). A high-precision thermometer and a stirrer are placed

in the water.

Ignition and Data Acquisition: The system is allowed to reach thermal equilibrium. The

sample is then ignited by passing an electric current through the ignition wire. The

temperature of the water is recorded at regular intervals before, during, and after combustion

until a stable final temperature is reached.
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Calculation: The heat released by the combustion (q_rxn) is calculated from the temperature

rise (ΔT) and the previously determined heat capacity of the calorimeter system (C_cal). The

enthalpy of combustion per mole is then determined from q_rxn and the molar mass of

EGDN.

Determination of Thermal Stability via Differential
Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature, providing data on decomposition temperature and heat of

decomposition.

Objective: To assess the thermal stability and determine the heat of decomposition of EGDN.

Methodology:

Sample Preparation: A small, precise mass of EGDN (typically 2-10 mg) is weighed into a

sample pan, usually made of aluminum. An identical empty pan is prepared to serve as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, which typically involves

heating the sample at a constant rate (e.g., 5, 10, or 20 °C/min) under an inert atmosphere

(e.g., nitrogen).

Data Acquisition: The DSC instrument heats both the sample and reference pans

simultaneously. It measures the difference in heat flow required to maintain both pans at the

same temperature as the temperature is ramped.

Analysis: The resulting thermogram plots heat flow versus temperature. An exothermic peak

indicates the decomposition of EGDN. The onset temperature of this peak is a measure of

thermal stability, while the integrated area of the peak corresponds to the enthalpy of

decomposition (ΔH_decomp). By performing experiments at multiple heating rates, kinetic

parameters such as the activation energy (Ea) for decomposition can be calculated using

models like the Kissinger or Ozawa methods.
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Experimental Workflow for Thermodynamic Analysis
The following diagram outlines a typical workflow for the comprehensive thermodynamic

characterization of EGDN.
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Caption: General workflow for EGDN analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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